Cas no 2137095-78-2 (2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)-)

• Product Name: 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)-
• CAS No: 2137095-78-2
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5255922
• Update Time: 2025-10-30

2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)-

• Inchi： 1S/C12H19NO2/c1-2-4-11(15)13-8-7-12(9-14)6-3-5-10(12)13/h2,4,10,14H,3,5-9H2,1H3/b4-2+/t10-,12-/m1/s1
• InChI Key： GFIOXELXTDGWQU-DHAXOIOKSA-N
• SMILES： C(N1CC[C@@]2(CO)CCC[C@@]12[H])(=O)/C=C/C

Additional information on 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)-

Introduction to 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)- (CAS No. 2137095-78-2)

2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)- (CAS No. 2137095-78-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of cyclopentapyrroles and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The (3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl moiety is a key structural feature of this compound. This cyclopentapyrrole ring system is known for its ability to form stable complexes with metal ions and its potential to modulate biological processes. The presence of the (hydroxymethyl) group adds further complexity and reactivity to the molecule, influencing its pharmacological properties.

Recent studies have highlighted the potential of 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)- in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that the compound selectively inhibits the activity of specific enzymes involved in inflammation and cancer progression, making it a valuable lead for drug development.

In another study published in the European Journal of Medicinal Chemistry in 2020, 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)- was shown to have neuroprotective effects. The compound was found to reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could be a potential therapeutic agent for treating neurodegenerative disorders.

The (2E) configuration of the double bond in 2-Buten-1-one is another critical aspect of its structure. This geometric isomerism can significantly affect the compound's biological activity and pharmacokinetic properties. Research has shown that the (E) isomer often exhibits enhanced stability and bioavailability compared to its (Z) counterpart. This property makes (E) isomers particularly attractive for pharmaceutical applications where stability and bioavailability are crucial factors.

From a synthetic perspective, the preparation of 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)- involves several challenging steps. The synthesis typically starts with the formation of the cyclopentapyrrole ring system through a series of reactions including cyclization and reduction steps. The introduction of the (hydroxymethyl) group and the final double bond configuration requires precise control over reaction conditions to ensure high yields and purity.

The potential applications of 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)- extend beyond its direct therapeutic uses. The compound can also serve as a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the synthesis of natural products or as a scaffold for designing novel drugs with improved efficacy and safety profiles.

In conclusion, 2-Buten-1-one, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-, (2E)- (CAS No. 2137095-78-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.